N-{[3-(Benzyloxy)pyridin-2-yl]methyl}acetamide

• CAS No.: 88423-15-8
• Molecular Formula: C15H16N2O2
• Molecular Weight: 256.30 g/mol
• IUPAC Name: N-[(3-phenylmethoxypyridin-2-yl)methyl]acetamide
• InChI: InChI=1S/C15H16N2O2/c1-12(18)17-10-14-15(8-5-9-16-14)19-11-13-6-3-2-4-7-13/h2-9H,10-11H2,1H3,(H,17,18)
• InChI Key: AZFQNNKWBRSPLR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC1=C(C=CC=N1)OCC2=CC=CC=C2

Description

N-{[3-(Benzyloxy)pyridin-2-yl]methyl}acetamide is a useful research compound. Its molecular formula is C15H16N2O2 and its molecular weight is 256.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add dropwise with stirring a solution of 3.5 ml acetyl chloride in 50 ml THF (tetrahydrofuran) to a cooled solution of 10 gm of 2-aminomethyl-3-phenylmethoxypyridine and 7.1 ml triethylamine in 125 ml THF. Warm to room temperature and stir an additional hour. Remove triethylamine hydrochloride by filtration and evaporate the filtrate under reduced pressure. Recrystallize the residue from toluene to obtain 2-acetamidomethyl-3-(phenylmethoxy)pyridine, mp 94°-96°.